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1.0 Introduction

Carbaryl (1-naphthyl methylcarbamate) is a broad-spectrum carbamate insecticide that has
been utilized in agricultural and horticultural pest management since its introduction in 1956.[1]
[2][3] It is effective against a wide range of insect pests, including those in the orders
Lepidoptera, Coleoptera, and Hemiptera, by acting as a contact and stomach poison.[4][5]
Carbaryl's primary mechanism of action is the inhibition of the acetylcholinesterase (AChE)
enzyme, a critical component of the insect nervous system.[4][6][7] This document provides
detailed application notes, quantitative data summaries, and experimental protocols for the use
of Carbaryl in a research context, targeting professionals in agricultural science and drug
development.

2.0 Mechanism of Action: Acetylcholinesterase Inhibition

Carbaryl exerts its insecticidal effect by disrupting the normal functioning of the insect's
nervous system.[8] Nerve signals are transmitted across synapses by the neurotransmitter
acetylcholine (ACh).[1][8] After a signal is transmitted, the enzyme acetylcholinesterase (AChE)
is responsible for breaking down ACh, allowing the nerve to return to a resting state.[1][8]

Carbaryl acts as a reversible inhibitor of AChE.[5][7] It binds to the active site of the enzyme,
preventing it from hydrolyzing ACh.[4][8] This leads to an accumulation of ACh in the synapse,
causing continuous nerve stimulation.[1][6][7] The resulting overstimulation leads to
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hyperactivity, muscle tremors, paralysis, and ultimately, the death of the insect, often due to
respiratory failure.[1][4] The inhibition caused by Carbaryl is spontaneously reversible, which
differentiates it from the irreversible inhibition characteristic of organophosphate insecticides.[5]
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Normal Synaptic Transmission Action of Carbaryl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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management-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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